Nav1.8-IN-8

• CAS: 2626945-23-9
• Molecular Formula: C19H11Cl2F3N2O4
• Molecular Weight: 459.2 g/mol
• InChI: InChI=1S/C19H11Cl2F3N2O4/c20-15-8-14(18(27)25-11-2-1-7-26(28)10-11)17(9-16(15)21)29-12-3-5-13(6-4-12)30-19(22,23)24/h1-10H,(H,25,27)
• InChIKey: NSDKFULWFDJLQY-UHFFFAOYSA-N

Nav1.8-IN-8: Procurement-Grade Nav1.8 Inhibitor

Nav1.8-IN-8 (also designated Compound A11) is a synthetic small-molecule inhibitor targeting the voltage-gated sodium channel subtype Nav1.8 (encoded by SCN10A), a tetrodotoxin-resistant channel preferentially expressed in peripheral sensory neurons of the dorsal root ganglion . The compound has the molecular formula C19H11Cl2F3N2O4 and a molecular weight of 459.20 g/mol . Nav1.8-IN-8 is classified as a Nav1.8 channel inhibitor intended for research applications investigating sodium channel-mediated diseases, particularly pain disorders . Its chemical structure features a pyridine N-oxide core with a dichloro-trifluoromethoxyphenoxy benzamide moiety, distinguishing it structurally from earlier-generation Nav1.8 inhibitors .

Workflow Nav1.8 target engagement and ion channel studies

Selection Structurally defined pyridine nitroxide scaffold with patent traceability (CN112479996A)

Use Context In vitro electrophysiology, IP-aware discovery, screening library integration

Nav1.8-IN-8: Generic Substitution and IP Risks

Nav1.8 inhibitors exhibit substantial heterogeneity in their selectivity profiles across the nine human Nav channel subtypes, as well as divergent pharmacokinetic properties, species-dependent potency shifts, and distinct interaction sites on the channel protein [1]. High selectivity over cardiac Nav1.5 is a critical safety consideration, as Nav1.5 inhibition carries proarrhythmic risk [2]. Among well-characterized Nav1.8 inhibitors, A-803467 (IC50 = 8-9 nM) demonstrates >100-fold selectivity over Nav1.5 and Nav1.7 but lacks oral bioavailability ; PF-01247324 (IC50 = 53-199 nM) offers oral bioavailability but with distinct potency and selectivity parameters [3]; VX-548 (suzetrigine) has advanced to regulatory review for acute pain with a reported IC50 of approximately 0.7 nM and >30,000-fold selectivity over other Nav channels [4]. These divergent properties preclude generic substitution of one Nav1.8 inhibitor for another without experimental validation in the intended assay system. The quantitative evidence below addresses the specific differentiation of Nav1.8-IN-8 within this landscape.

State-dependent binding

Inhibitor series (aryl sulfonamide, chroman, pyridine nitroxide) may differ in state-dependent Nav1.8 interaction, limiting direct substitution.

Isoform selectivity drift

Scaffold-specific off-target profiles can shift Nav1.x isoform selectivity; replacing without validation may compromise assay specificity.

Patent landscape divergence

Pyridine nitroxide A11 series is covered by CN112479996A; unpatented or structurally unrelated alternatives introduce freedom-to-operate risk.

• [1] BPS2025. Interaction site and mechanism of action of diverse selective Nav1.8 inhibitors. Biophysical Journal, 2025, 124(3 Suppl 1), 123a. View Source
• [2] Casini S, Marchal GA, et al. Inhibition of NaV1.8 prevents atrial arrhythmogenesis in human and mice. Basic Research in Cardiology, 2020, 115, 20. View Source
• [3] Identification of Novel Pore Interactions for Selective Nav1.8 Inhibitors. PF-01247324 IC50: 199 nM against human Nav1.8. View Source
• [4] Wang H, Huang J, et al. Drug discovery targeting Nav1.8: Structural insights and therapeutic potential. Current Opinion in Chemical Biology, 2025, 84, 102546. View Source

Nav1.8-IN-8 Evidence Matrix vs. Alternatives

Structural IP Protection for Nav1.8 Inhibitor Scaffolds

Nav1.8-IN-8 belongs to a distinct chemical series characterized by a pyridine N-oxide scaffold with a 4,5-dichloro-2-(4-(trifluoromethoxy)phenoxy)benzamide moiety . This chemotype differs fundamentally from the furan-amide scaffold of A-803467 and the tetrahydrofuran-based structure of PF-01247324 [1]. The divergent chemical scaffold may confer different binding site interactions on the Nav1.8 channel protein, which recent structural studies have shown can occur at distinct allosteric pockets including the VSDII extracellular cleft [2]. The pyridine N-oxide functional group present in Nav1.8-IN-8 is absent in both A-803467 and PF-01247324, representing a structurally defined point of differentiation that may influence physicochemical properties and target engagement kinetics.

IP Scaffold Protection

Class-level inference

Pyridine nitroxide — CN112479996A vs A-803467 (aryl sulfonamide), LTGO-33 (distinct chemotype)

IP traceability for discovery programs

Patent landscape review advised

Evidence Dimension	Chemical scaffold classification and molecular features
Target Compound Data	Pyridine N-oxide scaffold; C19H11Cl2F3N2O4; MW 459.20; contains N-oxide functional group
Comparator Or Baseline	A-803467: furan-amide scaffold (C18H16F3NO4); PF-01247324: tetrahydrofuran scaffold (C21H25F3N4O3)
Quantified Difference	Structurally distinct chemical series (no shared core scaffold)
Conditions	Structural comparison based on published chemical structures

Why This Matters

Distinct chemotype offers alternative starting point for medicinal chemistry optimization or orthogonal tool compound validation where scaffold-dependent effects are a concern.

• [1] PubChem. A-803467 (CID 11316944); PF-01247324 (CID 25183947). View Source
• [2] BPS2025. Interaction site and mechanism of action of diverse selective Nav1.8 inhibitors. Biophysical Journal, 2025, 124(3 Suppl 1), 123a. View Source

Chemical Identity Traceability vs. Computational Nav1.8 Hits

A-803467, a well-characterized Nav1.8 inhibitor with an IC50 of 8-9 nM against human Nav1.8, is not orally bioavailable, which has been explicitly cited as a limitation that 'diminish[es] the potential for translation to human patients' and restricts its utility to in vitro or intracerebroventricular administration paradigms [1]. In contrast, Nav1.8-IN-8 is offered commercially as a research compound without explicit bioavailability restrictions noted in its product documentation, positioning it as a candidate for broader in vivo pharmacological profiling . PF-01247324 (IC50 = 53-199 nM) was specifically developed as an orally bioavailable alternative to A-803467, demonstrating that bioavailability is a critical selection criterion within the Nav1.8 inhibitor class [2].

Chemical Identity Traceability

Class-level inference

CAS 2626945-23-9, ≥98% purity, defined SMILES/IUPAC

Enables unambiguous procurement and QC

Verify COA upon receipt

Evidence Dimension	Oral bioavailability status and in vivo research applicability
Target Compound Data	Commercially available for research use; no explicit oral bioavailability restrictions noted in product documentation
Comparator Or Baseline	A-803467: Not orally bioavailable (literature-confirmed limitation); PF-01247324: Orally bioavailable
Quantified Difference	Qualitative difference in reported bioavailability profiles
Conditions	Literature review of Nav1.8 inhibitor properties

Why This Matters

Researchers requiring in vivo oral dosing paradigms should prioritize Nav1.8 inhibitors with demonstrated or potentially favorable bioavailability; Nav1.8-IN-8 may offer an alternative to bioavailability-restricted tool compounds like A-803467.

• [1] Shields SD, et al. Oral administration of PF-01247324, a subtype-selective Nav1.8 blocker, reverses cerebellar deficits in a mouse model of multiple sclerosis. PLOS ONE, 2015, 10(3): e0119067. View Source
• [2] Identification of Novel Pore Interactions for Selective Nav1.8 Inhibitors. PF-01247324 characterization. View Source

Physicochemical Profile vs. Other Nav1.8 Inhibitors

Nav1.8-IN-8 (CAS 2626945-23-9) is a commercially available research compound distributed by multiple established chemical vendors including MedChemExpress (Cat. No. HY-160589) and InvivoChem . This commercial availability with defined CAS registration contrasts with many literature Nav1.8 inhibitors that require custom synthesis or are available only through material transfer agreements. The compound is supplied with documented purity specifications and analytical characterization, enabling reproducible experimental outcomes across independent research groups . In comparison, tool compounds such as LTGO-33 and certain proprietary Nav1.8 inhibitors described in recent structural pharmacology studies are not widely available through commercial channels, limiting their utility for independent validation studies [1].

Physicochemical Profile

Class-level inference

LogP 0 (predicted), MW 459.20, HBD 1, HBA 7, 5 rotatable bonds

Supports solvent and formulation planning

Predicted values require experimental validation

Evidence Dimension	Commercial availability and procurement accessibility
Target Compound Data	Commercially available from multiple vendors; CAS-registered (2626945-23-9); cataloged with defined purity specifications
Comparator Or Baseline	LTGO-33, proprietary clinical candidates: restricted availability; require custom synthesis or MTA
Quantified Difference	Qualitative difference in commercial accessibility
Conditions	Vendor catalog assessment and literature review of Nav1.8 tool compound availability

Why This Matters

Commercial availability reduces procurement barriers, enables rapid experimental initiation, and facilitates cross-study reproducibility compared to custom-synthesized or restricted-access tool compounds.

• [1] BPS2025. Interaction site and mechanism of action of diverse selective Nav1.8 inhibitors. Biophysical Journal, 2025, 124(3 Suppl 1), 123a. View Source

Nav1.8-IN-8 Procurement & Research Applications

Patent-Defined Nav1.8 Tools for IP-Sensitive Discovery

Nav1.8-IN-8 is suitable for patch-clamp electrophysiology studies investigating Nav1.8 channel inhibition using heterologous expression systems (e.g., HEK293 cells stably expressing human Nav1.8) or native dorsal root ganglion neurons [1]. Given its commercial availability and defined chemical structure , the compound can serve as a reference inhibitor for establishing assay validation parameters and benchmarking novel Nav1.8 modulators. Researchers should independently determine IC50 values in their specific assay conditions, as comprehensive potency data for Nav1.8-IN-8 are not yet published in peer-reviewed literature.

In Vitro Electrophysiology and Nav1.8 Target Engagement

A critical application for Nav1.8-IN-8 is side-by-side selectivity profiling against other Nav channel subtypes, particularly cardiac Nav1.5 (SCN5A) and peripheral neuronal Nav1.7 (SCN9A) [1]. Given that Nav1.8 selectivity over Nav1.5 is a key safety determinant for analgesic development , researchers can employ Nav1.8-IN-8 in automated patch-clamp platforms to generate comparative IC50 datasets across the Nav channel panel. This profiling addresses the known heterogeneity in selectivity profiles among Nav1.8 inhibitors—for instance, A-803467 exhibits >100-fold selectivity over Nav1.5 and Nav1.7 [2], whereas PF-01247324 demonstrates distinct selectivity parameters .

In Vivo Formulation and PK in Rodent Pain Models

Nav1.8-IN-8 may be evaluated in established rodent models of neuropathic and inflammatory pain, including the chronic constriction injury (CCI) model, spared nerve injury (SNI) model, and formalin-induced nociception assay [1]. Unlike A-803467, which lacks oral bioavailability and requires intracerebroventricular administration for in vivo studies , Nav1.8-IN-8 is positioned as a research compound without explicit route-of-administration restrictions. Researchers should independently characterize pharmacokinetic parameters including oral bioavailability, plasma exposure, and brain penetration prior to initiating efficacy studies, as these data are not publicly available for this compound.

Compound Library Procurement for HTS Integration

The pyridine N-oxide scaffold of Nav1.8-IN-8 [1] distinguishes it from other Nav1.8 inhibitor chemotypes, making it a valuable orthogonal probe for chemical biology studies investigating structure-activity relationships and binding site mapping. Recent cryo-EM structural studies have revealed that Nav1.8 inhibitors can engage distinct allosteric sites, including the VSDII extracellular cleft . Researchers may employ Nav1.8-IN-8 in competitive binding assays, site-directed mutagenesis studies, or computational docking experiments to elucidate whether this chemotype interacts with known binding pockets or potentially engages novel sites on the Nav1.8 channel protein.

Application

Selection Property

Validation Focus

IP-aware Nav1.8 discovery

Patent-defined pyridine nitroxide scaffold

Freedom-to-operate due diligence

Automated patch-clamp electrophysiology

Structurally characterized compound with verified identity

Reproducible concentration-response curves

Rodent pain model formulation studies

Predicted physicochemical profile (LogP, HBD/HBA)

Solvent compatibility and formulation feasibility

Nav1.8 screening library procurement

CAS-registered compound with documented purity

Batch consistency and inventory traceability

• [1] Discovery and optimization of selective Nav1.8 modulator series that demonstrate efficacy in preclinical models of pain. ACS Medicinal Chemistry Letters, 2015. View Source
• [2] Casini S, Marchal GA, et al. Inhibition of NaV1.8 prevents atrial arrhythmogenesis in human and mice. Basic Research in Cardiology, 2020, 115, 20. View Source
• [3] BPS2025. Interaction site and mechanism of action of diverse selective Nav1.8 inhibitors. Biophysical Journal, 2025, 124(3 Suppl 1), 123a. View Source